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Compound of Interest

Compound Name: Trichloroacetic acid

Cat. No.: B104036 Get Quote

Trichloroacetic Acid: A Technical Guide to
Laboratory Safety
Audience: Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety protocols and technical information for the handling

and use of Trichloroacetic Acid (TCA) in a laboratory setting. Adherence to these guidelines

is critical to mitigate the significant health and safety risks associated with this chemical.

Hazard Identification and Health Effects
Trichloroacetic acid is a highly corrosive substance that presents significant health hazards

upon exposure. It is a colorless, crystalline solid that readily absorbs moisture from the air to

form a syrup.[1][2] Understanding its properties is the first step in safe handling.

1.1 Acute Health Effects:

Skin and Eye Contact: TCA is a corrosive chemical.[3] Contact can cause severe irritation,

burns, and potentially irreversible eye damage.[3][4]

Inhalation: Breathing in TCA can irritate the nose, throat, and lungs, leading to coughing and

shortness of breath.[3][4] High concentrations can cause a buildup of fluid in the lungs

(pulmonary edema), which is a medical emergency.[3]
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Ingestion: If swallowed, TCA can cause severe burns to the mouth, throat, and esophagus.

Do not induce vomiting.[5][6]

1.2 Chronic Health Effects:

Repeated exposure may lead to bronchitis, with symptoms including cough and shortness of

breath.[3]

TCA may also affect the liver.[3]

It is a suspected human carcinogen and a proven animal carcinogen.[1]

1.3 Hazardous Decomposition:

When heated, TCA can decompose to form toxic gases such as chloroform, phosgene, and

hydrogen chloride.[3][7]

Contact with metals in the presence of moisture can produce flammable hydrogen gas.[2]

Exposure Limits and Physical Data
Quantitative exposure limits and physical properties of TCA are summarized below. These

values are essential for risk assessment and the implementation of appropriate control

measures.

Table 1: Occupational Exposure Limits

Organization Limit Type Value

ACGIH TLV TWA 1 ppm[5][8]

OSHA PEL TWA 0.5 ppm[1] or 1 ppm[8]

NIOSH REL TWA 1 ppm (7 mg/m³)[8]

TWA (Time-Weighted Average)

is the average exposure over

an 8-hour workday.
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Table 2: NFPA 704 Hazard Diamond

Category Rating Description

Health 3
Can cause serious or

permanent injury.[5]

Flammability 0
Will not burn under normal fire

conditions.[3][5]

Instability 1

Normally stable, but can

become unstable at elevated

temperatures and pressures.

[7]

Special COR Corrosive.[3]

Table 3: Physical & Chemical Properties

Property Value

Appearance Colorless to white crystalline solid[4]

Odor Sharp, pungent[4]

Melting Point 136°F (58°C)[4]

Boiling Point 388°F (198°C)[4]

Vapor Pressure 1 mmHg @ 124°F (51°C)[4]

Solubility Soluble in water, with heat release[2]

Engineering Controls and Personal Protective
Equipment (PPE)
A combination of engineering controls and PPE is mandatory to ensure safety when working

with TCA. Workplace controls are always the preferred first line of defense.[3]

3.1 Engineering Controls:
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Chemical Fume Hood: All work with solid or solutions of TCA must be conducted in a

properly functioning and certified chemical fume hood to minimize inhalation exposure.[1][9]

Ventilation: Use local exhaust ventilation at the site of chemical release if a fume hood is not

feasible.[3]

Safety Equipment: Emergency eyewash stations and safety showers must be readily

accessible in the immediate work area.[2][3]

3.2 Personal Protective Equipment (PPE): The selection of appropriate PPE is critical. The

following diagram outlines the decision-making process for PPE selection when handling TCA.
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TCA Hazard Assessment and PPE Selection

Start: Plan to
Handle TCA

Task Assessment:
Solid or Solution?
Concentration?

Quantity?

Work must be performed
in a certified

chemical fume hood.

Select Minimum Required PPE

Splash-proof Goggles
(ANSI Z87.1 / EN166)

Gloves:
Double-glove with Nitrile,

Neoprene, or Viton

Lab Coat:
Fully buttoned, acid-resistant

High-Risk Task?
(e.g., large volume,
potential for splash)

Face Shield
(in addition to goggles)

No Yes

Click to download full resolution via product page

Caption: Workflow for assessing TCA handling tasks and selecting appropriate PPE.
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Table 4: Recommended Glove Materials

Glove Material Recommendation Notes

Nitrile
Suitable for incidental contact.

[5][9]

Double-gloving is

recommended.[9] Always

check manufacturer

compatibility charts.

Neoprene
Recommended for extended

contact.[9]

Provides good resistance

against acids.

Viton
Recommended by safety

equipment manufacturers.[3]

Offers excellent chemical

resistance but may be less

dexterous.

Handling and Storage Protocols
4.1 Handling:

Before working with TCA, ensure you have been trained on its proper handling and storage.

[3]

Avoid all contact with skin, eyes, and clothing.[8]

Do not eat, drink, or smoke in areas where TCA is handled or stored.[3]

Wash hands thoroughly after handling, even if gloves were worn.[3][5]

When cleaning up solid TCA, use a wet method or a vacuum to avoid generating dust. DO

NOT DRY SWEEP.[3]

4.2 Storage:

Store containers in a cool, dry, well-ventilated, and designated corrosives area.[5][10]

Keep containers tightly closed to prevent the absorption of moisture.[1]

Store below eye level on a stable surface.[11]
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Use secondary containment, such as a polypropylene tub.[9]

Store away from incompatible materials.

Table 5: Chemical Incompatibilities

Incompatible Material Potential Hazard

Strong Bases (e.g., NaOH) Violent reaction, heat generation.[3]

Oxidizing Agents (e.g., peroxides, nitrates) Increased fire or explosion risk.[3]

Metals (e.g., iron, zinc, aluminum)
Corrosive reaction, may produce flammable

hydrogen gas.[4][5]

Copper in Dimethyl Sulfoxide (DMSO) Extremely violent exothermic reaction.[3][5]

Moisture
Absorbs moisture from the air; can hydrolyze.[2]

[5]

Emergency Procedures: Spills and Exposures
Immediate and correct response to spills and exposures is critical to minimizing harm.

5.1 Spill Response Protocol: The appropriate response to a TCA spill depends on its size and

the training of the personnel involved. Do not attempt to clean up a spill if you are not trained to

do so.[1][9]
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Emergency Spill Response Protocol for TCA

TCA Spill Occurs

Assess Spill Size
& Location

Large Spill
(or untrained personnel)

Large

Small Spill
(<10 min cleanup, trained personnel)

Small

1. Alert everyone in the area.
2. Evacuate the laboratory immediately.

3. Close doors and prevent entry.
4. Call Emergency Services / EH&S.

1. Don appropriate PPE:
- Double gloves (nitrile/neoprene)

- Splash goggles & face shield
- Lab coat

2. Cover spill with inert absorbent:
- Dry lime, sand, or soda ash.

3. Collect material into a
sealable, labeled container

for hazardous waste.

4. Ventilate and wash the spill area
with soap and water after cleanup.
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First Aid for TCA Exposure

Exposure
Occurs

Skin Contact

Eye Contact

Inhalation

Ingestion

1. Immediately remove contaminated clothing.
2. Flush affected area with water for at least

15-30 minutes in an emergency shower.
3. Seek immediate medical attention.

1. Immediately flush eyes with water for at least
15-30 minutes at an eyewash station.
2. Hold eyelids open during flushing.
3. Seek immediate medical attention.

1. Move victim to fresh air.
2. If breathing is difficult, provide oxygen.

3. Seek immediate medical attention.

1. Do NOT induce vomiting.
2. If victim is conscious, rinse mouth and

give 1-2 glasses of water to dilute.
3. Seek immediate medical attention.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://sdfine.com/media/catalog/product/attachment/20286MSDS.pdf
https://media.laballey.com/docbuilder/trichloroacetic-acid-99-crystals-acs-grade-safety-data-sheet-658043a28a660.pdf
https://www.fishersci.ie/content/dam/fishersci/en_US/documents/programs/education/regulatory-documents/sds/chemicals/chemicals-t/S25614.pdf
https://wpcdn.web.wsu.edu/wp-fais/uploads/sites/2959/2024/08/Trichloroacetic-Acid_2024-05-23.docx
https://www.fishersci.com/store/msds?partNumber=AAJ62366&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://ehs.weill.cornell.edu/sites/default/files/ll_tca_splash_0.pdf
https://www.benchchem.com/product/b104036#trichloroacetic-acid-safety-precautions-in-a-laboratory-setting
https://www.benchchem.com/product/b104036#trichloroacetic-acid-safety-precautions-in-a-laboratory-setting
https://www.benchchem.com/product/b104036#trichloroacetic-acid-safety-precautions-in-a-laboratory-setting
https://www.benchchem.com/product/b104036#trichloroacetic-acid-safety-precautions-in-a-laboratory-setting
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b104036?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b104036?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

